N-(4-ethoxyphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-1-ethylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C16H24N2O4S/c1-3-22-15-9-7-14(8-10-15)17-16(19)13-6-5-11-18(12-13)23(20,21)4-2/h7-10,13H,3-6,11-12H2,1-2H3,(H,17,19)
• InChI Key: BQJSTELQGBKWTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2CCCN(C2)S(=O)(=O)CC
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of related piperidine derivatives involves starting from ethyl piperidine-4-carboxylate, leading to various sulfonyl-substituted piperidine derivatives through reactions with sulfonyl chlorides. These derivatives are characterized by methods such as IR, 1H-NMR, and EI-MS spectra, indicating the precise incorporation of sulfonyl groups into the piperidine ring (Khalid et al., 2014).

Molecular Structure Analysis

Molecular docking studies on piperidine derivatives have been employed to understand their interactions with biological targets, demonstrating how modifications at the piperidine moiety affect binding affinities and enzyme inhibitory activities. These studies reveal the importance of the sulfonyl group positioning for biological activity, providing insights into the molecular structure-function relationship (Khalid et al., 2014).

Chemical Reactions and Properties

N-alkylation of the sulfonamide moiety in arylsulfonamide derivatives of (aryloxy)ethyl piperidines has been explored for designing selective ligands or multifunctional agents. This modification strategy showcases the compound's versatility in extending a polypharmacological approach to treat complex diseases, indicating a broad spectrum of chemical reactivity and interaction capabilities (Canale et al., 2016).